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In the realm of cellular and molecular biology, the accurate assessment of cell viability and
cytotoxicity is paramount for research in drug discovery, toxicology, and cancer biology. Among
the various methods available, the Resazurin and MTT assays are two of the most widely used
colorimetric assays. This guide provides an objective comparison of their principles, protocols,
and performance, supported by experimental data, to assist researchers in selecting the most
appropriate assay for their specific needs.

Principle of the Assays

Both the Resazurin and MTT assays are indirect measures of cell viability that rely on the
metabolic activity of living cells. Specifically, they both quantify the activity of mitochondrial and
cytoplasmic reductases.

Resazurin Assay: This assay utilizes a blue, non-fluorescent, and cell-permeable dye called
resazurin. In viable, metabolically active cells, intracellular reductases reduce resazurin to the
pink-colored and highly fluorescent resorufin.[1] The amount of resorufin produced is directly
proportional to the number of living cells and can be quantified by measuring either
fluorescence or absorbance.[2]
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MTT Assay: The MTT assay is based on the reduction of a yellow tetrazolium salt, (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to a purple formazan product.[3][4] This
reduction is primarily carried out by mitochondrial dehydrogenases in viable cells.[3][5] The
resulting formazan crystals are insoluble in water and must be dissolved in a solubilization
solution, typically dimethyl sulfoxide (DMSO) or an acidified alcohol, before the absorbance can
be measured.[6]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the Resazurin and MTT
assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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